Cas no 153580-00-8 (2,2-dimethylcyclopentane-1-carbonitrile)

• Product Name: 2,2-dimethylcyclopentane-1-carbonitrile
• CAS No: 153580-00-8
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 4604514
• PubChem ID: 10057496
• Update Time: 2025-11-03

2,2-dimethylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylcyclopentane-1-carbonitrile
• Cyclopentanecarbonitrile, 2,2-dimethyl-

• Inchi： 1S/C8H13N/c1-8(2)5-3-4-7(8)6-9/h7H,3-5H2,1-2H3
• InChI Key： YFQUNIXBJWWKJZ-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 2,2-dimethylcyclopentane-1-carbonitrile

2,2-Dimethylcyclopentane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 153580-00-8, commonly referred to as 2,2-dimethylcyclopentane-1-carbonitrile, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with two methyl groups at the 2-position and a nitrile group at the 1-position. The molecular formula of this compound is C₈H₁₂N, and its molecular weight is approximately 136.19 g/mol. The compound exists in a crystalline solid state at room temperature and exhibits a faint, characteristic odor.

Recent studies have highlighted the potential of 2,2-dimethylcyclopentane-1-carbonitrile in various applications across different industries. In the field of materials science, this compound has been explored as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to undergo various types of polymerization reactions makes it a valuable building block in the development of novel materials with tailored properties.

In the pharmaceutical industry, 2,2-dimethylcyclopentane-1-carbonitrile has gained attention as an intermediate in the synthesis of bioactive compounds. Researchers have utilized this compound to develop molecules with potential therapeutic applications, particularly in the areas of oncology and infectious diseases. The nitrile group in its structure serves as a reactive site for further functionalization, enabling the creation of diverse chemical entities with desired biological activities.

The synthesis of 2,2-dimethylcyclopentane-1-carbonitrile typically involves multi-step organic reactions. One common approach involves the alkylation of cyclopentanecarbonitrile followed by subsequent methylations to introduce the two methyl groups at the 2-position. This process requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic systems and green chemistry have made this synthesis more efficient and environmentally friendly.

From an environmental perspective, understanding the behavior of 2,2-dimethylcyclopentane-1-carbonitrile in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to some other organic compounds. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal to minimize ecological impacts.

Looking ahead, ongoing research is focused on expanding the utility of 2,2-dimethylcyclopentane-1-carbonitrile in emerging fields such as nanotechnology and sustainable chemistry. Its unique structural features make it an ideal candidate for exploring new chemical transformations and developing innovative materials with enhanced functionality.

In conclusion, 2,2-dimethylcyclopentane-1-carbonitrile (CAS No. 153580-00-8) is a versatile compound with promising applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial innovation.